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Compound of Interest

Compound Name: Mivacurium

Cat. No.: B034715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neuromuscular blocking effects of

Mivacurium across various species, offering valuable data for preclinical research and drug

development. Mivacurium, a short-acting, non-depolarizing neuromuscular blocking agent, is

distinguished by its hydrolysis by plasma cholinesterase.[1][2] This unique metabolic pathway

influences its duration of action and presents species-specific variations that are critical for

translational research.

Quantitative Comparison of Mivacurium's Effects
The following tables summarize the key pharmacodynamic parameters of Mivacurium across

different species, providing a basis for cross-species validation and dose selection in preclinical

studies.

Table 1: Potency of Mivacurium (ED50 and ED95)
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Species
Anesthesia/Ex
perimental
Condition

ED50 (µg/kg) ED95 (µg/kg) Citation

Human (Adult)
Nitrous

oxide/fentanyl
39 67-80 [3]

Nitrous

oxide/enflurane
27 52 [3]

Propofol infusion 53 95 [3]

Sevoflurane 42 86 [3]

Human (Child, 1-

10 years)

Thiopentone-

alfentanil-nitrous

oxide

54 105 [4]

Rat (Neonatal)

In vitro phrenic

nerve-

hemidiaphragm

Lower than older

rats

Lower than older

rats
[5]

Rat (Adult)

In vitro phrenic

nerve-

hemidiaphragm

No significant

difference

between 25g,

100g, and 200g

rats

No significant

difference

between 25g,

100g, and 200g

rats

[5]

Table 2: Onset and Duration of Action of Mivacurium
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Species
Dose
(mg/kg)

Onset of
Action
(minutes)

Duration of
Action
(minutes to
25%
recovery)

Spontaneou
s Recovery
(minutes to
95%
recovery)

Citation

Human

(Adult)
0.15 2.5 - 3 ~15-20 ~21-34 [6][7][8]

0.2 2 - 2.5 - - [6][9]

0.25 - - - [6]

Human

(Child, 2-12

years)

0.2
Faster than

adults
~10 14-26 [6][8]

Guinea Pig High Doses - - - [10]

Experimental Protocols
A fundamental aspect of cross-species validation is the standardization of experimental

methodologies. Below are detailed protocols for key experiments cited in this guide.

Determination of Neuromuscular Blockade in Animal
Models
Objective: To assess the potency (ED50, ED95), onset, and duration of action of a

neuromuscular blocking agent.

General Procedure:

Animal Preparation: Anesthetize the animal with an appropriate agent (e.g., pentobarbital,

isoflurane).[11] The choice of anesthetic is crucial as it can influence the neuromuscular

blocking effects of the agent under study.[3] Maintain body temperature and ventilate the

animal mechanically to ensure stable physiological conditions.[12]

Nerve Stimulation: Isolate a peripheral motor nerve (e.g., sciatic nerve in rats, ulnar nerve in

monkeys).[11][13] Apply supramaximal electrical stimuli using a nerve stimulator. A common
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stimulation pattern is the train-of-four (TOF), where four stimuli are delivered at 2 Hz every

10-12 seconds.[13][14]

Measurement of Muscle Response: Record the evoked mechanical twitch response of the

corresponding muscle (e.g., gastrocnemius in rats, adductor pollicis in monkeys) using a

force transducer.[11][13]

Drug Administration: Administer the neuromuscular blocking agent intravenously as a bolus

dose or a continuous infusion.[11]

Data Analysis:

Potency (ED50 and ED95): Construct a dose-response curve by administering graded

doses of the drug and measuring the maximal depression of the twitch height. The ED50

and ED95 are the doses that produce 50% and 95% twitch depression, respectively.[3][13]

Onset of Action: The time from drug administration to the maximal depression of the twitch

response.[4]

Duration of Action: The time from drug administration until the twitch height recovers to a

certain percentage of the baseline value (e.g., 25%).[6]

Spontaneous Recovery: The time from the end of drug administration until the twitch

height returns to 95% of the baseline.[6]

Ethical Considerations: All animal experiments must be conducted in accordance with relevant

ethical guidelines and approved by an institutional animal care and use committee.[12]

Anesthesia and analgesia must be adequate to prevent pain and distress.[12]

Signaling Pathways and Experimental Workflows
To visually represent the processes involved in the assessment of Mivacurium's effects, the

following diagrams are provided.
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Caption: Experimental workflow for assessing neuromuscular blockade.
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Caption: Mechanism of action of Mivacurium at the neuromuscular junction.

Species-Specific Considerations
Rats: Neonatal rats exhibit increased sensitivity to Mivacurium compared to older rats,

suggesting developmental differences in the neuromuscular junction or metabolic pathways.

[5]

Guinea Pigs: At high doses, Mivacurium may cause an increase in pulmonary inflation

pressure, which is attenuated by pyrilamine, suggesting histamine release.[10][15]

Humans: The potency and duration of Mivacurium's effects can be influenced by the type of

anesthetic used.[3] For instance, enflurane and sevoflurane can potentiate the

neuromuscular block.[3] Children generally require higher infusion rates than adults.[9]

Patients with atypical plasma cholinesterase activity will experience a prolonged

neuromuscular block.[7]

This guide serves as a foundational resource for understanding the comparative pharmacology

of Mivacurium. For in-depth analysis and application to specific research questions, consulting

the primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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